Cas no 2492423-29-5 (Molnupiravir)

Molnupiravir structure
Molnupiravir structure
Product Name:Molnupiravir
CAS No:2492423-29-5
MF:C13H19N3O7
MW:329.3059
MDL:MFCD32663515
CID:5011608
PubChem ID:145996610
Update Time:2026-02-27

Molnupiravir Chemical and Physical Properties

Names and Identifiers

    • Molnupiravir
    • EIDD 2801
    • EIDD2801
    • YA84KI1VEW
    • Eidd 1931-isopropyl ester
    • Molnupiravir [USAN]
    • ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(4-(hydroxyimino)-2-oxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl isobutyrate
    • [(2R,3S,4R,5R)-3,4-dihydroxy-5-[4-(hydroxyamino)-2-oxopyrimidin-1-yl]oxolan-2-yl]methyl 2-methylpropanoate
    • WHO 11853
    • ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(4-(hydroxyamino)-2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl isobutyr
    • EIDD-2801
    • MFCD32663515
    • EIDD-1931 ISOPROPYL ESTER
    • Molnupiravir (JAN/USAN)
    • AKOS040758956
    • N-hydroxy-5'-O-(2-methylpropanoyl)-3,4-dihydrocytidine
    • med.21724, Compound 182
    • Lagevrio (TN)
    • MOLNUPIRAVIR [JAN]
    • Uridine, 4-oxime, 5'-(2-methylpropanoate), (4Z)-
    • 2349386-89-4
    • CHEMBL4650320
    • AS-84465
    • MK-4482
    • ((2R,3S,4R,5R)-3,4-dihydroxy-5-((E)-4-(hydroxyimino)-2-oxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl isobutyrate
    • EIDD 1931 5'-isopropylester
    • N-hydroxy-5'-O-(2-methylpropanoyl)cytidine
    • [(2R,3S,4R,5R)-3,4-dihydroxy-5-[4-(hydroxyimino)-2-oxo-3H-pyrimidin-1-yl]oxolan-2-yl]methyl 2-methylpropanoate
    • 2635324-86-4
    • G70664
    • s8969
    • 2492423-29-5
    • BCP32744
    • ((2r,3s,4r,5r)-3,4-dihydroxy-5-(4-(hydroxyimino)-2-oxo-3,4-dihydropyrimidine-1(2h)-yl)tetrahydrofuran-2-yl)methyl isobutyrate
    • UNII-YA84KI1VEW
    • N(4)-hydroxycytidine 5'-isopropylester
    • ((2R,3S,4R,5R)-3,4-Dihydroxy-5-((Z)-4-(hydroxyimino)-2-oxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl isobutyrate
    • pro-EIDD-1931
    • Molnupiravir [USAN:INN:WHO-DD]
    • TS-09789
    • Lagevrio
    • SCHEMBL23762545
    • EIDD 2801; EIDD2801; Uridine, 4-oxime, 5'-(2-methylpropanoate
    • EIDD-2801(Molnupiravir)?
    • Molnupiravir [WHO-DD]
    • CHEBI:180653
    • ((2R,3S,4R,5R)-3,4-Dihydroxy-5-((4Z)-4-(hydroxyimino)-2-oxo-3,4- dihydropyrimidin-1(2H)-yl)oxolan-2-yl)methyl 2-methylpropanoate
    • C13H19N3O7
    • SARS-CoV-2 antiviral agents: molnupiravir
    • [(2R,3S,4R,5R)-3,4-dihydroxy-5-[(4E)-4-(hydroxyimino)-2-oxo-1,2,3,4-tetrahydropyrimidin-1-yl]oxolan-2-yl]methyl 2-methylpropanoate
    • ((2R,3S,4R,5R)-3,4-dihydroxy-5-(4-(hydroxyimino)-2-oxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl 2-methylpropanoate
    • beta-D-N4 Hydroxycytidine-5'-isopropyl ester
    • DTXSID501028058
    • ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(4-(hydroxyamino)-2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl isobutyrate
    • ((2R,3S,4R,5R)-3,4-dihydroxy-5-((4Z)-4-(hydroxyimino)-2-oxo-3,4-dihydropyrimidin-1(2H)-yl)oxolan-2-yl)methyl 2-methylpropanoate
    • Molnupiravir [INN]
    • .BETA.-D-N4 HYDROXYCYTIDINE-5'-ISOPROPYL ESTER
    • EX-A3432
    • SCHEMBL26089644
    • BDBM429508
    • MK4482
    • {(2R,3S,4R,5R)-3,4-dihydroxy-5-[4-(hydroxyimino)-2-oxo-3,4-dihydropyrimidin-1(2H)-yl]tetrahydrofuran-2-yl}methyl 2-methylpropanoate
    • MK 4482
    • D11943
    • XMO
    • GTPL10737
    • 1ST178990
    • EIDD-2801(Molnupiravir)
    • N4-Hydroxycytidine, 5'-isopropyl ester
    • molnupiravirum
    • Uridine, 4-oxime, 5'-(2-methylpropanoate)
    • AT13078
    • AC-35171
    • beta-D-N(4)-hydroxycytidine-5'-isopropyl ester
    • MDL: MFCD32663515
    • Inchi: 1S/C13H19N3O7/c1-6(2)12(19)22-5-7-9(17)10(18)11(23-7)16-4-3-8(15-21)14-13(16)20/h3-4,6-7,9-11,17-18,21H,5H2,1-2H3,(H,14,15,20)/t7-,9-,10-,11-/m1/s1
    • InChI Key: HTNPEHXGEKVIHG-QCNRFFRDSA-N
    • SMILES: O1[C@]([H])([C@@]([H])([C@@]([H])([C@@]1([H])C([H])([H])OC(C([H])(C([H])([H])[H])C([H])([H])[H])=O)O[H])O[H])N1C(N=C(C([H])=C1[H])N([H])O[H])=O

Computed Properties

  • Exact Mass: 329.12229995g/mol
  • Monoisotopic Mass: 329.12229995g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 141

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Molnupiravir Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydroxylamine Solvents: Methanol ;  15 min, rt
1.2 Reagents: Sulfuric acid Solvents: Methanol ;  100 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  neutralized
Reference
A High-Yielding Synthesis of EIDD-2801 from Uridine
Steiner, Alexander; Znidar, Desiree; Oetvoes, Sandor B.; Snead, David R.; Dallinger, Doris ; et al, European Journal of Organic Chemistry, 2020, 2020(43), 6736-6739

Production Method 2

Reaction Conditions
1.1 Reagents: Hydroxylamine Solvents: Methanol ,  Water ;  15 min, rt
1.2 Reagents: Sulfuric acid Solvents: Methanol ;  5 min, 100 °C
Reference
A high-yielding synthesis of EIDD-2801 from uridine
Steiner, Alexander; Znidar, Desiree; Oetvoes, Sandor B.; Snead, David R.; Dallinger, Doris; et al, ChemRxiv, 2020, 1, 1-3

Molnupiravir Raw materials

Molnupiravir Preparation Products

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